Cas no 57684-31-8 (1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-)

• Product Name: 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-
• CAS No: 57684-31-8
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 3217495
• PubChem ID: 3803262
• Update Time: 2025-10-16

1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-
• AKOS002968329
• Oprea1_571408
• starbld0021270
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-N-methylcyclohexanamine
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-N-methylcyclohexanamine
• N-(1H-1,2,3-Benzotriazol-1-ylmethyl)-N-methylcyclohexanamine
• 57684-31-8
• N-(benzotriazol-1-ylmethyl)-N-methylcyclohexanamine

• Inchi： 1S/C14H20N4/c1-17(12-7-3-2-4-8-12)11-18-14-10-6-5-9-13(14)15-16-18/h5-6,9-10,12H,2-4,7-8,11H2,1H3
• InChI Key： DYYDYJVYNMNHKD-UHFFFAOYSA-N
• SMILES： N(C)(CN1C2C=CC=CC=2N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 244.16879665Da
• Monoisotopic Mass: 244.16879665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34Ų

Additional information on 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-

Research Briefing on 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- (CAS: 57684-31-8)

1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- (CAS: 57684-31-8) is a benzotriazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a synthetic intermediate and potential pharmacological properties. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional approaches. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development. Additionally, computational modeling has provided insights into its molecular interactions, particularly with enzymes such as proteases and kinases.

In the realm of biological activity, 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- has shown inhibitory effects against several disease-relevant targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibition of a key enzyme involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary in vitro studies have indicated its ability to modulate cellular signaling pathways, which could be leveraged in oncology research. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The compound's unique chemical structure, characterized by the benzotriazole moiety and cyclohexyl-methylamine side chain, contributes to its diverse reactivity and binding affinity. Researchers have exploited this feature to design hybrid molecules with enhanced therapeutic profiles. A 2023 patent application disclosed a series of derivatives of 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- with improved bioavailability and target specificity, underscoring its potential as a scaffold for drug development. These derivatives are currently under preclinical evaluation for various indications, including neurodegenerative disorders and infectious diseases.

Despite its promise, challenges remain in the clinical translation of 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL-. Issues such as metabolic stability, toxicity, and formulation need to be addressed through systematic optimization and rigorous testing. Collaborative efforts between academia and industry are essential to accelerate its development. Recent partnerships, as reported in Chemical & Engineering News, have focused on high-throughput screening and structure-activity relationship (SAR) studies to identify optimal variants of the compound.

In conclusion, 1H-BENZOTRIAZOLE-1-METHANAMINE, N-CYCLOHEXYL-N-METHYL- (CAS: 57684-31-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from enzyme inhibition to scaffold design, highlight its versatility. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications. The ongoing exploration of its derivatives and mechanisms of action will likely yield innovative therapeutic solutions in the coming years.